Cas no 890894-42-5 (1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine)
1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)pyrazolo[3,4-d]pyrimidin-4-amine
- 1-(3-chloro-4-methylphenyl)-N-ethyl-N-(m-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
- AKOS002327713
- F1886-0437
- 1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
- STK889717
- BRD-K76464165-001-01-1
- 890894-42-5
- 1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine
-
- Inchi: 1S/C21H20ClN5/c1-4-26(16-7-5-6-14(2)10-16)20-18-12-25-27(21(18)24-13-23-20)17-9-8-15(3)19(22)11-17/h5-13H,4H2,1-3H3
- InChI Key: ZHRWVTNBXURYPL-UHFFFAOYSA-N
- SMILES: C1N=C(N(CC)C2=CC=CC(C)=C2)C2C=NN(C3=CC=C(C)C(Cl)=C3)C=2N=1
Computed Properties
- Exact Mass: 377.1407234g/mol
- Monoisotopic Mass: 377.1407234g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 491
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 46.8Ų
1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1886-0437-2μmol |
1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine |
890894-42-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1886-0437-1mg |
1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine |
890894-42-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1886-0437-2mg |
1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine |
890894-42-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 |
1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine
Recent Advances in the Study of 1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS: 890894-42-5)
The compound 1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS: 890894-42-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazolopyrimidine derivative has been investigated for its role as a kinase inhibitor, particularly in targeting specific pathways involved in cancer and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.
One of the key findings from recent research is the compound's selective inhibition of certain tyrosine kinases, which are critical in the regulation of cell proliferation and survival. In vitro studies have demonstrated that 890894-42-5 exhibits potent inhibitory activity against a subset of kinases, with IC50 values in the nanomolar range. This selectivity profile suggests its potential as a targeted therapy with reduced off-target effects compared to broader-spectrum kinase inhibitors.
Pharmacokinetic studies have further explored the absorption, distribution, metabolism, and excretion (ADME) properties of 890894-42-5. The compound has shown favorable oral bioavailability and metabolic stability in rodent models, making it a promising candidate for further development. Additionally, recent formulations have aimed to improve its solubility and bioavailability, addressing some of the initial challenges associated with its physicochemical properties.
In vivo efficacy studies have provided encouraging results, particularly in xenograft models of certain cancers. Treatment with 890894-42-5 led to significant tumor growth inhibition, with minimal observed toxicity at therapeutic doses. These findings support its potential as a novel therapeutic agent, although further studies are needed to fully understand its safety and efficacy in humans.
Beyond oncology, recent investigations have explored the compound's anti-inflammatory properties. Preliminary data suggest that 890894-42-5 may modulate key inflammatory pathways, offering potential applications in autoimmune diseases. However, these findings are still in the early stages, and more rigorous studies are required to validate these effects.
In conclusion, the latest research on 1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine highlights its multifaceted potential in both oncology and inflammation. While significant progress has been made in understanding its mechanism and pharmacokinetics, ongoing studies will be crucial to translate these findings into clinical applications. The compound's unique kinase inhibition profile and favorable ADME properties position it as a promising candidate for future drug development efforts.
890894-42-5 (1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)